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Compound of Interest

Compound Name: PAR3 (1-6) (human)

Cat. No.: B8088825

Researchers and scientists working with human Protease-Activated Receptor 3 (PAR3) must
adhere to stringent safety protocols to ensure personal safety and maintain experimental
integrity. As human-derived material, PARS is classified as a Risk Group 2 biohazard,
necessitating Biosafety Level 2 (BSL-2) containment practices due to the potential presence of
bloodborne pathogens.[1][2] Adherence to these guidelines is not only a best practice but also
a regulatory requirement in many jurisdictions, governed by standards such as the
Occupational Safety and Health Administration's (OSHA) Bloodborne Pathogens Standard.[3]

[4][5]

This guide provides essential, immediate safety and logistical information for handling human
PAR3, from personal protective equipment (PPE) to disposal plans, to empower your research
with the highest standards of safety and reliability.

Personal Protective Equipment (PPE) for Handling
Human PAR3

The following table summarizes the recommended PPE for various stages of handling human
PARS3. Consistent and correct use of PPE is the first line of defense against potential exposure.
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Procedure Stage

Required Personal
Protective Equipment (PPE)

Purpose

Preparation and Handling (in a

Biological Safety Cabinet)

- Disposable Nitrile Gloves
(double-gloving
recommended) - Solid-front
Laboratory Coat with Cuffed
Sleeves - Safety Glasses with
Side Shields or Goggles

Prevents skin contact with
potentially infectious materials
and protects against splashes
to the eyes. Double-gloving
allows for the safe removal of a

contaminated outer layer.

Procedures with Splash
Potential (e.g., vortexing,

sonicating)

- All PPE from the "Preparation
and Handling" stage - Face
Shield

Provides an additional layer of
protection for the entire face

from splashes and aerosols.

Waste Disposal

- Disposable Nitrile Gloves -

Laboratory Coat

Protects against contact with
contaminated waste materials

during the disposal process.

Handling Liquid Nitrogen (for

stored samples)

- Thermally Insulated Gloves -
Full-face Visor - Splash-proof
Apron

Protects against cryogenic
burns and splashes when
retrieving samples from long-

term storage.

Experimental Protocol: Handling and Aliquoting
Recombinant Human PAR3

This protocol outlines the standard procedure for safely handling and preparing aliquots of

recombinant human PAR3 upon receipt, incorporating essential BSL-2 safety practices.

Materials:

Sterile, filtered pipette tips

Recombinant human PARS3 protein

Sterile, low-binding microcentrifuge tubes

Appropriate buffer solution (as recommended by the manufacturer)
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« Disinfectant (e.g., 70% ethanol, 10% bleach solution)
e Biohazard waste container

Procedure:

e Preparation:

o Don all required PPE as specified in the table above (double gloves, lab coat, eye
protection).

o Prepare the workspace within a certified Biological Safety Cabinet (BSC). Disinfect the
work surface with an appropriate disinfectant before and after use.

o Label sterile, low-binding microcentrifuge tubes with the protein name, concentration, and
date.

e Reconstitution (if lyophilized):
o Briefly centrifuge the vial of lyophilized PAR3 to ensure the pellet is at the bottom.

o Following the manufacturer's instructions, add the recommended volume of sterile buffer
to the vial.

o Gently pipette the solution up and down to mix. Avoid vigorous vortexing to prevent protein
denaturation.

 Aliquoting:

o Carefully dispense the reconstituted PAR3 solution into the pre-labeled microcentrifuge
tubes in single-use volumes. Aliquoting is crucial to avoid repeated freeze-thaw cycles
which can degrade the protein.

o Use sterile, filtered pipette tips to prevent contamination.

e Storage:
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o Store the aliquots at the recommended temperature, typically -20°C for short-term storage
or -80°C for long-term storage.

o Decontamination and Waste Disposal:

o All disposable materials that have come into contact with the human PARS3 protein,
including pipette tips, tubes, and gloves, must be disposed of in a designated biohazard
waste container.

o Disinfect all surfaces and equipment within the BSC with an appropriate disinfectant.

o Remove PPE in the correct order to avoid cross-contamination (remove outer gloves, then
lab coat, then inner gloves) and dispose of it in the biohazard waste container.

o Wash hands thoroughly with soap and water after completing the procedure.

Visualizing the Workflow for Safe Handling of
Human PARS3

To ensure a clear and logical flow of operations, the following diagram illustrates the key stages
of safely handling human PARS3, from receipt to disposal.

Preparation

Cleanup & Disposal
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Click to download full resolution via product page

Caption: Workflow for safe handling of human PAR3 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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